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Compound of Interest

Compound Name: Grandlure

Cat. No.: B1241601

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical agents like Grandlure. This
document provides a comprehensive guide to the personal protective equipment (PPE),
operational procedures, and disposal plans necessary for the safe handling of Grandlure, an
insect pheromone used to attract the boll weevil.[1][2] While the toxicological effects of
Grandlure have not been fully investigated, adherence to the following protocols will minimize
exposure risk and ensure a safe laboratory environment.[1][3]

Chemical Properties and Hazards

Grandlure is a proprietary blend of four chemical compounds.[1][4] It is a clear to pale yellow,
slightly viscous liquid with a mild, pleasant odor.[1]

Table 1: Physical and Chemical Properties of Grandlure
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Property Value

CAS Number 11104-05-5

Appearance Clear to very pale yellow, slightly viscous liquid
Odor Mild, pleasant

Boiling Point 240°C (at 760 mm Hg)

Flash Point 88°C

Solubility in Water <1% at 25°C

Specific Gravity 0.922 g/mL at 20°C

Source: Ashland, grandlure complete product

information.[1]

The primary hazards associated with Grandlure are not fully characterized.[1] However, as
with any chemical, it is prudent to handle it with care to avoid direct contact and inhalation.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for any experimental procedure involving Grandlure to
ensure that the appropriate PPE is selected.[5] The following table summarizes the
recommended PPE for handling Grandlure, based on general laboratory safety guidelines and
information from the Safety Data Sheet (SDS) for one of its components, GRANDLURE 1.[6]

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Grandlure
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Specifications and
PPE Category Item .
Rationale

Nitrile gloves are
recommended for short-term
splash protection against the
chemical classes found in
Hand Protection Chemical-resistant gloves Grandlure (cycloalkanes and
aldehydes).[7][8] Always
inspect gloves for degradation
before use and change them

immediately if contaminated.[6]

o To protect against accidental
Safety glasses with side )
splashes. A face shield may be

Eye and Face Protection shields or chemical splash ) )
necessary if there is a
goggles L . .
significant risk of splashing.
A lab coat should be worn to
Body Protection Laboratory coat or gown protect the skin and personal
clothing from contamination.[9]
If there is a risk of generating
Not generally required under aerosols or handling in a
Respiratory Protection normal handling conditions poorly ventilated area, a
with adequate ventilation NIOSH-approved respirator

may be necessary.[6]

Operational Plans: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is crucial for minimizing the risk of exposure and
contamination.

Preparation and Handling

o Consult the Safety Data Sheet (SDS): Before beginning any work, review the available SDS
for Grandlure or its components.[6]
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o Work in a Well-Ventilated Area: All handling of Grandlure should be performed in a well-
ventilated laboratory, preferably within a fume hood, to minimize the potential for inhalation of
vapors.[6][10]

o Don Appropriate PPE: Before handling the chemical, put on all required PPE as outlined in
Table 2.

 Inspect the Container: Visually inspect the container for any damage or leaks before
opening.

o Dispensing: When dispensing the liquid, do so carefully to avoid splashing. Use appropriate
tools such as a pipette or a syringe.

» Avoid Contamination: Use clean equipment to prevent cross-contamination.[11] Do not
return unused material to the original container.

Storage

Proper storage is essential to maintain the integrity of Grandlure and to prevent accidental
spills.

o Temperature: Store Grandlure in a cool, dry, and well-ventilated area.[6] For long-term
storage, refrigeration or freezing is often recommended for insect pheromones.[11]

o Container: Keep the container tightly closed when not in use.[6]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.
[12]

Emergency Procedures

In the event of an emergency, follow these procedures.

Table 3: Emergency and First Aid Procedures for Grandlure
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Exposure Type First Aid Measures

Immediately wash the affected area with soap
) and plenty of water.[1][6] Remove contaminated
Skin Contact . L . .
clothing. If irritation persists, seek medical

attention.

Immediately flush the eyes with copious

amounts of water for at least 15 minutes, lifting
Eye Contact ) ]

the upper and lower eyelids occasionally.[1][6]

Seek medical attention.

Move the individual to fresh air.[1][6] If breathing
) is difficult, provide oxygen. If the person is not
Inhalation ) ) o o
breathing, give artificial respiration. Seek

immediate medical attention.

Do NOT induce vomiting.[2] If the person is

conscious, rinse their mouth with water and
Ingestion have them drink one to two glasses of water to

dilute the substance.[1] Seek immediate medical

attention.

For small spills, absorb the material with an inert
absorbent such as vermiculite, sand, or earth.
[13] Place the absorbed material into a suitable,

Spill labeled container for disposal.[6] Ensure the
area is well-ventilated. For large spills, evacuate
the area and contact your institution's

environmental health and safety department.

Disposal Plan

All waste materials contaminated with Grandlure must be disposed of in accordance with local,
state, and federal regulations.

e Chemical Waste:
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o Collect all unused Grandlure and any materials used for cleaning up spills (e.g.,
absorbent pads) in a clearly labeled, sealed, and compatible waste container.[10]

o The waste can be disposed of through a licensed chemical destruction facility or by
controlled incineration with flue gas scrubbing.[6]

o Do not discharge Grandlure into sewer systems.[6]

e Contaminated Labware and PPE:

o Disposable items such as gloves and absorbent pads should be placed in a sealed bag
and disposed of as chemical waste.

o Reusable labware should be decontaminated by washing thoroughly with soap and water.

Experimental Workflow and Safety Logic

The following diagrams illustrate the logical flow for safely handling Grandlure and the
decision-making process in case of an emergency.
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Figure 1. A standard workflow for handling Grandlure in a laboratory setting.
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Figure 2. A decision-making diagram for emergency response to a Grandlure-related incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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